Cas no 321531-36-6 ((4-methyl-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone)

• Product Name: (4-methyl-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone
• CAS No: 321531-36-6
• MF: C₁₃H₁₇N₃O₃
• MW: 263.292382955551
• CID: 3072676
• PubChem ID: 762145
• Update Time: 2025-10-29

(4-methyl-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-methyl-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone
• 321531-36-6
• AKOS000609151
• (4-METHYL-3-NITROPHENYL)(4-METHYLPIPERAZINO)METHANONE
• (4-methyl-3-nitrophenyl)-(4-methylpiperazin-1-yl)methanone
• (4-Methyl-3-nitro-phenyl)-(4-methyl-piperazin-1-yl)-methanone
• CHEMBL1430929
• AG-690/11633907
• SR-01000370172-1
• 1-METHYL-4-(4-METHYL-3-NITROBENZOYL)PIPERAZINE
• MLS001211648
• HMS2828J06
• SMR000517089
• Oprea1_259109
• E89554
• STK015430
• 1-{3-nitro-4-methylbenzoyl}-4-methylpiperazine
• SR-01000370172
• MFCD01211912

• Inchi： 1S/C13H17N3O3/c1-10-3-4-11(9-12(10)16(18)19)13(17)15-7-5-14(2)6-8-15/h3-4,9H,5-8H2,1-2H3
• InChI Key： DYQYWORUNRWKRG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=C(C=1)[N+](=O)[O-])N1CCN(C)CC1

Computed Properties

• Exact Mass: 263.12699141Da
• Monoisotopic Mass: 263.12699141Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.4Ų

Additional information on (4-methyl-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone

Comprehensive Overview of (4-methyl-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone (CAS No. 321531-36-6)

The compound (4-methyl-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone, identified by its CAS No. 321531-36-6, is a specialized chemical entity with significant relevance in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a 4-methyl-3-nitrophenyl moiety with a 4-methylpiperazine group through a carbonyl linkage. Such architecture makes it a subject of interest for drug discovery, particularly in the development of kinase inhibitors and neuroactive agents.

Researchers and industry professionals frequently search for terms like "synthesis of (4-methyl-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone", "CAS 321531-36-6 applications", and "mechanism of action of nitrophenyl derivatives". These queries reflect the growing demand for innovative compounds in targeted therapies. The 4-methylpiperazine segment, in particular, is known for enhancing bioavailability and modulating receptor interactions, which aligns with current trends in precision medicine.

From a synthetic chemistry perspective, 321531-36-6 is often explored for its potential as an intermediate in multicomponent reactions. Its nitrophenyl group offers electrophilic reactivity, enabling diverse functionalization pathways. Recent publications highlight its utility in constructing heterocyclic scaffolds, a hot topic in AI-driven drug design and high-throughput screening platforms. This aligns with the broader scientific community's focus on fragment-based drug discovery and computational chemistry.

Environmental and safety profiles are also critical considerations for CAS No. 321531-36-6. While not classified as hazardous under standard regulations, its handling requires adherence to Good Laboratory Practices (GLP). Users often inquire about "stability of (4-methyl-3-nitrophenyl)methanone derivatives" or "solubility parameters for 4-methylpiperazine-containing compounds", underscoring the need for detailed technical data sheets.

In the context of intellectual property, patents referencing 321531-36-6 frequently emerge in oncology and CNS drug applications. The compound's ability to cross the blood-brain barrier—a trending topic in neuropharmacology—makes it valuable for studying neurodegenerative diseases. Searches like "blood-brain barrier permeability of nitrophenyl ketones" or "4-methylpiperazine pharmacokinetics" demonstrate this niche interest.

Analytical characterization of (4-methyl-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone typically involves HPLC, LC-MS, and NMR techniques. The 3-nitro substituent provides distinct spectroscopic signatures, facilitating quality control in industrial batches. This aspect resonates with QA/QC professionals searching for "HPLC methods for CAS 321531-36-6" or "NMR peaks of methylpiperazine ketones".

Emerging applications include its role in photoaffinity labeling—a technique gaining traction in proteomics. The nitro group can be reduced to reactive amines for bioconjugation, addressing search trends like "click chemistry with nitrophenyl intermediates". Such versatility positions 321531-36-6 as a bridge between small-molecule probes and biologics.

Market analyses indicate rising demand for 4-methylpiperazine-based building blocks, driven by pharmaceutical outsourcing. Suppliers optimizing bulk synthesis of 321531-36-6 capitalize on this trend, while researchers seek "custom modifications of (4-methyl-3-nitrophenyl)methanone" for proprietary projects. This synergy between academia and industry fuels innovation in combinatorial chemistry.

In conclusion, (4-methyl-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone (CAS No. 321531-36-6) exemplifies the intersection of structural ingenuity and therapeutic potential. Its multifaceted chemistry continues to inspire solutions for contemporary challenges in drug delivery, diagnostic imaging, and materials science, making it a compound of enduring scientific and commercial value.